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Introduction

N4-Acetyl-5'-0O-(4,4'-dimethoxytrityl)-2'-O-tert-butyldimethylsilyl-cytidine-3'-O-([3-cyanoethyl-
N,N-diisopropyl)phosphoramidite, commonly referred to as Ac-rC phosphoramidite, is a
critical building block in the chemical synthesis of ribonucleic acid (RNA). Its specialized
chemical structure, featuring a strategic arrangement of protecting groups, enables the precise
and efficient incorporation of cytidine ribonucleosides into a growing oligonucleotide chain
during automated solid-phase synthesis. This guide provides a comprehensive overview of Ac-
rC phosphoramidite, including its chemical structure, properties, detailed experimental
protocols for its synthesis and application, and its role in various research and drug
development contexts.

Core Properties of Ac-rC Phosphoramidite

Ac-rC phosphoramidite is a white to off-white powder soluble in anhydrous acetonitrile, the
standard solvent for oligonucleotide synthesis.[1] The key features of its molecular architecture
are the protecting groups that ensure the correct sequence and integrity of the synthesized
RNA molecule. The 5-hydroxyl group is protected by a dimethoxytrityl (DMT) group, the N4-
exocyclic amine of cytidine is protected by an acetyl (Ac) group, and the 2'-hydroxyl group of
the ribose sugar is protected by a tert-butyldimethylsilyl (TBDMS) group.[2][3][4] The 3'-
hydroxyl group is modified with a phosphoramidite moiety, which is activated during the
coupling step of oligonucleotide synthesis.
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Quantitative Data Summary

The following table summarizes the key quantitative properties of Ac-rC phosphoramidite.

Property Value Reference(s)
Molecular Formula C47H64N509PSI [2][5]
Molecular Weight 902.1 g/mol [2][5]

CAS Number 121058-88-6 [3]
Appearance White to off-white powder [1]

Purity (HPLC) >98.0% [3]

Purity (31P NMR) >98.0% [3]

Solubility Soluble in anhydrous 2]

acetonitrile

. -20°C, protect from light and
Storage Conditions . [6][7]
moisture

Chemical Structure

The chemical structure of Ac-rC phosphoramidite is designed for stability and reactivity under
the controlled conditions of automated RNA synthesis. Each protecting group serves a specific
purpose:

o 5'-Dimethoxytrityl (DMT) Group: This acid-labile group protects the 5'-hydroxyl of the ribose
sugar. Its removal at the beginning of each synthesis cycle provides a free hydroxyl group for
the coupling of the next phosphoramidite.[2]

e N4-Acetyl (Ac) Group: This group protects the exocyclic amine of the cytidine base,
preventing unwanted side reactions during synthesis. The acetyl group is compatible with
fast deprotection protocols.[8]

o 2'-O-tert-butyldimethylsilyl (TBDMS) Group: This bulky silyl ether protects the 2'-hydroxyl
group of the ribose, a key feature distinguishing RNA from DNA. This prevents branching
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and degradation during the synthesis cycle.[3][4]

¢ 3'-0O-(B-cyanoethyl-N,N-diisopropyl)phosphoramidite: This reactive moiety at the 3'-position is
activated by a weak acid (e.g., tetrazole or a derivative) to couple with the free 5'-hydroxyl
group of the growing oligonucleotide chain, forming a phosphite triester linkage.[9]

Phosphoramidite Moiety

Protected Ribose

3'-position | 3-phosphoramidite
N4-Acetyl Cytidine 4 O
Cytosine N-glycosidic bond ' '-positi
(N4-acetyl protected) \ Ribose

5'-position

Diisopropylamino group

Click to download full resolution via product page
Diagram 1: Molecular architecture of Ac-rC phosphoramidite.

Experimental Protocols
Synthesis of Ac-rC Phosphoramidite

The synthesis of Ac-rC phosphoramidite is a multi-step process involving the sequential
protection of the cytidine nucleoside followed by phosphitylation. The following is a
representative protocol adapted from the synthesis of similar ribonucleoside phosphoramidites.

[8]

» 5'-O-DMT Protection: Commercially available cytidine is reacted with 4,4'-dimethoxytrityl
chloride (DMT-CI) in pyridine. This selectively protects the primary 5'-hydroxyl group. The
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reaction is monitored by thin-layer chromatography (TLC) and the product, 5'-O-DMT-
cytidine, is purified by column chromatography.

o 2'-O-TBDMS Silylation: The 5-O-DMT-cytidine is then reacted with tert-butyldimethylsilyl
chloride (TBDMS-CI) and a catalyst such as silver nitrate or imidazole in a suitable solvent
like pyridine or DMF. This step protects the 2'-hydroxyl group. The desired 2'-O-TBDMS
isomer is separated from the 3'-O-TBDMS isomer by silica gel chromatography.

o N4-Acetylation: The N4-exocyclic amine of the cytidine base is protected by reacting the 5'-
O-DMT-2'-O-TBDMS-cytidine with acetic anhydride in the presence of a base like pyridine.
This step yields N4-acetyl-5'-O-DMT-2'-O-TBDMS-cytidine.

o 3'-O-Phosphitylation: The final step is the introduction of the phosphoramidite moiety. The
fully protected nucleoside is dissolved in anhydrous dichloromethane and reacted with a
phosphitylating agent, such as 2-cyanoethyl N,N-diisopropylchlorophosphoramidite, in the
presence of a non-nucleophilic base like N,N-diisopropylethylamine (DIPEA). The reaction
mixture is then quenched, and the final product, Ac-rC phosphoramidite, is purified by
column chromatography and precipitated to yield a stable, white powder.[8]

Use in Automated Solid-Phase Oligonucleotide
Synthesis

Ac-rC phosphoramidite is a key reagent in the automated solid-phase synthesis of RNA,
which follows a four-step cycle for the addition of each nucleotide.[9]
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Diagram 2: The four-step cycle of automated oligonucleotide synthesis.
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» Reagent Preparation: The Ac-rC phosphoramidite is dissolved in anhydrous acetonitrile to
a concentration typically between 0.05 M and 0.1 M, as recommended by the synthesizer
manufacturer.[8]

e Synthesis Cycle:

o Deblocking (Detritylation): The 5'-DMT protecting group is removed from the support-
bound nucleotide chain using a solution of trichloroacetic acid (TCA) in dichloromethane.

[8]

o Coupling: The Ac-rC phosphoramidite is activated with an activator, such as 5-
(ethylthio)-1H-tetrazole (ETT) or 2,5-dicyanoimidazole (DCI), and then reacts with the free
5'-hydroxyl group of the growing oligonucleotide. A standard coupling time is 3-6 minutes.

[2](8]

o Capping: Any unreacted 5'-hydroxyl groups are acetylated using a capping solution to
prevent the formation of deletion sequences.[9]

o Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphate triester
using an iodine solution.[8]

o Cleavage and Deprotection: After the final synthesis cycle, the oligonucleotide is cleaved
from the solid support, and all protecting groups are removed. A common method involves
using a mixture of aqgueous ammonium hydroxide and aqueous methylamine (AMA) at 65°C
for 10 minutes. This single step removes the cyanoethyl phosphate protecting groups, the
acetyl group from the cytidine base, and cleaves the oligonucleotide from the support.[3]

Applications in Research and Drug Development

Ac-rC phosphoramidite is fundamental to the synthesis of RNA for a wide range of
applications. In basic research, it is used to synthesize RNA probes for studying gene
expression, RNA structure, and RNA-protein interactions. The site-specific incorporation of
isotopically labeled versions of Ac-rC phosphoramidite allows for advanced structural
analysis by Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry.[8]

In the field of drug development, Ac-rC phosphoramidite is essential for the synthesis of
RNA-based therapeutics, including:
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+ Antisense Oligonucleotides (ASOs): Short, synthetic RNA molecules that can bind to a target
MRNA and modulate its function.

+ Small Interfering RNAs (siRNAs): Used in RNA interference (RNAI) to silence specific genes.
¢ Guide RNAs (gRNAS): Utilized in CRISPR-Cas9 gene-editing technologies.

The ability to synthesize high-purity, custom-sequence RNA molecules is crucial for the
development and manufacturing of these next-generation therapies.

Oligonucleotide Synthesis

1. RNA Sequence Design

2. Automated Solid-Phase Synthesis
(using Ac-rC and other phosphoramidites)

3. Cleavage, Deprotection & Purification (HPLC)

Downstream Applications

4. Quality Control (Mass Spec, Gel Electrophoresis)

Structural & Functional Studies Therapeutic Candidate Development
(NMR, X-ray Crystallography) (ASO, siRNA, gRNA)

In Vitro / In Vivo Assays
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Diagram 3: Experimental workflow for the application of Ac-rC phosphoramidite.

Conclusion

Ac-rC phosphoramidite is an indispensable reagent in the field of nucleic acid chemistry. Its
carefully designed structure with orthogonal protecting groups allows for the efficient and high-
fidelity synthesis of RNA oligonucleotides. This capability underpins a vast array of research
applications, from fundamental studies of RNA biology to the development of innovative RNA-
based therapeutics. A thorough understanding of its properties and the experimental protocols
for its use is essential for any researcher or professional working in these advanced fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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